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Henicosyl Methacrylate: A Technical Safety
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available safety and handling

information for henicosyl methacrylate. Due to the limited publicly available data for this

specific long-chain alkyl methacrylate, this document synthesizes information from closely

related analogs and the broader class of methacrylate compounds. It is intended to offer

guidance to researchers, scientists, and professionals in drug development on the potential

hazards, safe handling procedures, and emergency protocols. All quantitative data from

analogous compounds are presented in structured tables for comparative analysis.

Introduction
Henicosyl methacrylate is a long-chain alkyl ester of methacrylic acid. While specific

toxicological and safety data for henicosyl methacrylate are not readily available in public

databases, an understanding of its potential hazards can be extrapolated from the known

properties of other long-chain alkyl methacrylates and the general safety profile of the

methacrylate chemical family. Methacrylates are known for their use in polymer synthesis and

are generally considered to have low to moderate toxicity. However, some can be skin and
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respiratory irritants or sensitizers. This guide aims to provide a cautious and informed approach

to handling henicosyl methacrylate in a research and development setting.

Chemical Identification
A specific CAS (Chemical Abstracts Service) number for henicosyl methacrylate could not be

located in the conducted searches. However, the CAS number for a close structural analog,

docosyl methacrylate (C22 methacrylate), is 16669-27-5[1]. This suggests that henicosyl
methacrylate, with a 21-carbon alkyl chain, would have a unique CAS number, which is

currently not indexed in readily accessible databases.

Hazard Identification and Classification
A specific Safety Data Sheet (SDS) for henicosyl methacrylate is not publicly available.

Therefore, a definitive hazard classification according to GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) is not possible. However, based on the safety

profiles of other methacrylate monomers, the following potential hazards should be considered:

Skin Irritation: Many methacrylates can cause skin irritation upon direct contact.

Skin Sensitization: Some individuals may develop an allergic skin reaction (contact

dermatitis) after repeated exposure to certain methacrylates.[2]

Eye Irritation: Direct contact with the eyes is likely to cause irritation.

Respiratory Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory

tract.

In general, the toxicity of methacrylates tends to decrease as the lipophilicity (and thus the

length of the alkyl chain) increases.[3]

Comparative Physicochemical and Toxicological
Data
Due to the absence of specific data for henicosyl methacrylate, the following tables

summarize key quantitative information for more common, shorter-chain methacrylates to

provide a basis for risk assessment.
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Table 1: Physicochemical Properties of Selected Methacrylates

Property Methyl Methacrylate
2-Hydroxyethyl
Methacrylate

CAS Number 80-62-6 868-77-9

Molecular Formula C5H8O2[4][5] C6H10O3

Molecular Weight 100.12 g/mol [4][6] 130.14 g/mol

Appearance Colorless liquid[4] Colorless to light yellow liquid

Boiling Point 101 °C[4] 213 °C[7]

Melting Point -48 °C[4] -12 °C[7]

Flash Point 10 °C (closed cup) 106 °C[7]

Vapor Pressure 38.7 mmHg at 25 °C 0.13 mbar at 25 °C[7]

Solubility in Water 1.5 g/100 mL[4] Soluble[7]

Table 2: Toxicological Data of Selected Methacrylates

Parameter Methyl Methacrylate
2-Hydroxyethyl
Methacrylate

LD50 Oral (Rat) 7872 mg/kg 5050 mg/kg

LD50 Dermal (Rabbit) >5000 mg/kg >3000 mg/kg

LC50 Inhalation (Rat) 78,000 mg/m³ (4h) >12.5 ppm (similar compound)

Primary Hazards

Flammable liquid, Skin

irritation, Skin sensitization,

Respiratory irritation

Eye irritation, Skin irritation,

Skin sensitization
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The following are general best-practice protocols for handling methacrylate monomers in a

laboratory setting. These should be adapted based on a specific, on-site risk assessment.

5.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).

Change gloves immediately if contamination occurs.

Skin Protection: A lab coat is required. For larger quantities or tasks with a higher risk of

splashing, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are insufficient, a respirator with an appropriate organic vapor

cartridge may be necessary.

5.2 Engineering Controls

Work should be conducted in a well-ventilated laboratory.

A certified chemical fume hood is the preferred engineering control for handling volatile or

aerosolizing methacrylate monomers.

Ensure safety showers and eyewash stations are readily accessible.

5.3 Handling and Storage

Avoid contact with skin, eyes, and clothing.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Protect from sunlight and sources of UV radiation, which can initiate polymerization.

Methacrylate monomers are often stabilized with an inhibitor. Ensure proper storage

conditions to maintain the effectiveness of the inhibitor and prevent unintended
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polymerization.

Avoid contact with strong oxidizing agents, acids, and bases.

5.4 First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing. If irritation or a rash develops, seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a logical workflow for the safe handling of a research chemical

like henicosyl methacrylate, from procurement to disposal.
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Conclusion
While specific safety data for henicosyl methacrylate remains elusive, a cautious approach

based on the known hazards of the methacrylate class of compounds is essential for ensuring

laboratory safety. Researchers and professionals must adhere to stringent safety protocols,

including the use of appropriate personal protective equipment and engineering controls. The

information provided in this guide, drawn from analogous compounds, should serve as a

foundation for a thorough, site-specific risk assessment before any handling of henicosyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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